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Compound of Interest

Compound Name: Cesium carbonate

Cat. No.: B044355

Introduction: Cesium carbonate (Cs2COs) is an inorganic compound that has established itself
as a versatile and indispensable reagent in modern chemical synthesis and materials science.
[1][2] Recognized for its strong basicity and high solubility in organic solvents, it serves as a
superior alternative to more common bases like potassium or sodium carbonate in a multitude
of reactions.[1][3][4] This technical guide provides an in-depth overview of cesium carbonate,
focusing on its identification through its CAS number, its physicochemical properties, and its
critical applications in research and drug development.

Identification and Physicochemical Properties

The unambiguous identification of a chemical compound in a research or industrial setting is
paramount. The Chemical Abstracts Service (CAS) Registry Number for cesium carbonate is
534-17-8.[3][41[5][6][7]1[8][9] This unique identifier ensures precise tracking and referencing in
literature, patents, and safety data sheets. The key physicochemical properties of cesium
carbonate are summarized in the table below for easy reference and comparison.
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Property

Value

CAS Number

534-17-8[3][4][5][6]

Molecular Formula

Cs2CO3[1][3][4]

Molar Mass 325.82 g/mol [1][41[7]

White, hygroscopic crystalline solid or powder[1]
Appearance

[31[4]
Density 4.072 g/lcm?3[3]
Melting Point 610 °C (1,130 °F; 883 K) (decomposes)[3][4]
EC Number 208-591-9[3][7][10]
PubChem CID 10796(3]

Solubility in Water

2605 g/L (15 °C)[3]

Solubility in Ethanol

110 g/L[3]

Solubility in DMF

119.6 g/L[3]

Cesium carbonate's high solubility in polar organic solvents like dimethylformamide (DMF)
and alcohols is a significant advantage over other alkali metal carbonates, enhancing its
reactivity in homogeneous reaction mixtures.[2][3][4]

Applications in Research and Drug Development

Cesium carbonate's unique properties make it a preferred base in a wide range of organic
transformations, particularly in the synthesis of complex molecules for pharmaceuticals and
advanced materials.[1][11][12]

» Palladium-Catalyzed Cross-Coupling Reactions: It is extensively used as a base in
fundamental carbon-carbon bond-forming reactions such as Suzuki, Heck, and Sonogashira
couplings.[1][2][3] These reactions are cornerstones of modern drug discovery, enabling the
synthesis of complex molecular scaffolds found in numerous active pharmaceutical
ingredients (APIs).[1]
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o N-Alkylation and O-Alkylation Reactions: The compound is highly effective in facilitating the
N-alkylation of amines, sulfonamides, indoles, and other nitrogen-containing heterocycles.[3]
[11] Its ability to deprotonate weakly acidic protons also makes it ideal for the O-alkylation of
phenols and alcohols.[11] These reactions are critical for modifying molecular structures to
enhance biological activity and pharmacokinetic properties.

¢ Synthesis of Heterocyclic Compounds: Many pharmaceutical agents are based on
heterocyclic structures. Cesium carbonate serves as a crucial reagent in the synthesis of
these nitrogen-containing rings, which are vital for drug manufacturing.[1]

o Green Chemistry: Due to its efficiency, which often leads to higher yields and cleaner
reactions, cesium carbonate is considered a choice reagent in green chemistry.[1] Its use
can reduce the formation of toxic by-products and improve the overall sustainability of
pharmaceutical manufacturing processes.[1]

Key Experimental Protocols

The following protocols are generalized methodologies illustrating the use of cesium
carbonate in common synthetic transformations. Researchers should adapt these protocols
based on specific substrates and desired outcomes.

Protocol 1: General Procedure for N-Alkylation of Indoles

» To a solution of the indole (1.0 equivalent) in a suitable polar aprotic solvent (e.g., DMF, 10
mL/mmol of indole), add cesium carbonate (2.0 equivalents).

« Stir the resulting suspension at room temperature for 20-30 minutes to facilitate
deprotonation.

» Add the alkylating agent (e.g., an alkyl halide, 1.2 equivalents) to the mixture.

e Heat the reaction mixture to the desired temperature (e.g., 60-80 °C) and monitor the
reaction progress using an appropriate technique (e.g., TLC or LC-MS).

e Upon completion, cool the reaction to room temperature and quench with water.
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o Extract the product with an organic solvent (e.g., ethyl acetate), wash the combined organic
layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced
pressure.

 Purify the crude product via column chromatography.
Protocol 2: General Procedure for Suzuki Cross-Coupling

¢ In a reaction vessel, combine the aryl halide or triflate (1.0 equivalent), the boronic acid or
ester (1.2-1.5 equivalents), and a palladium catalyst (e.g., Pd(PPhs)s, 1-5 mol%).

e Add cesium carbonate (2.0-3.0 equivalents) as the base.[4]

e Add a solvent system, typically a mixture of an organic solvent (e.g., dioxane, toluene, or
DMF) and water.[4]

o Degas the mixture by bubbling nitrogen or argon through the solution for 15-20 minutes.

o Heat the reaction mixture under an inert atmosphere to the required temperature (typically
80-110 °C) until the starting material is consumed, as monitored by TLC or GC-MS.

o Cool the mixture, dilute with water, and extract with an organic solvent.

» Combine the organic extracts, wash with brine, dry over a suitable drying agent, and remove
the solvent in vacuo.

 Purify the residue by recrystallization or silica gel chromatography to yield the desired biaryl
product.

Logical Workflows and Applications

Diagrams created using Graphviz are provided below to visualize key experimental workflows
and the logical relationships in the application of cesium carbonate.
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Reactants & Reagents
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Caption: Workflow for a Suzuki Cross-Coupling Reaction using Cesium Carbonate.
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Caption: Key Applications of Cesium Carbonate in Research and Development.

Safety and Handling

Cesium carbonate requires careful handling to ensure laboratory safety. It is classified as

causing serious eye damage and is suspected of damaging fertility.[10][13][14] It may also

cause damage to organs through prolonged or repeated exposure.[13]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.[14][15] In case of dust formation, respiratory protection

should be used.[10]

e Handling: Handle in a well-ventilated area, preferably in a fume hood.[15] Avoid breathing

dust.[14][15] As it is hygroscopic, it should be stored in a tightly closed container in a dry

place, often under an inert atmosphere like nitrogen or argon.[7][16]
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» First Aid: In case of eye contact, rinse cautiously with water for several minutes and seek
immediate medical attention.[14][15] If on skin, rinse with water.[14] If inhaled, move to fresh
air.[14][15]

Always consult the latest Safety Data Sheet (SDS) from the supplier before use for
comprehensive safety information.[10][13][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cesium Carbonate (Cs2COs) Identification and
Applications: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044355#cesium-carbonate-cas-number-for-
identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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